Cas no 1935385-24-2 (2-(2,4-dimethyl-1H-pyrrol-3-yl)acetonitrile)

• Product Name: 2-(2,4-dimethyl-1H-pyrrol-3-yl)acetonitrile
• CAS No: 1935385-24-2
• MF: C₈H₁₀N₂
• MW: 134.178401470184
• CID: 6072927
• PubChem ID: 84762396
• Update Time: 2025-10-29

2-(2,4-dimethyl-1H-pyrrol-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dimethyl-1H-pyrrol-3-yl)acetonitrile
• 1935385-24-2
• EN300-1850674

• Inchi： 1S/C8H10N2/c1-6-5-10-7(2)8(6)3-4-9/h5,10H,3H2,1-2H3
• InChI Key： RIJBQJVHRYWIOC-UHFFFAOYSA-N
• SMILES： N1C=C(C)C(CC#N)=C1C

Computed Properties

• Exact Mass: 134.084398327g/mol
• Monoisotopic Mass: 134.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 39.6Ų

Additional information on 2-(2,4-dimethyl-1H-pyrrol-3-yl)acetonitrile

2-(2,4-dimethyl-1H-pyrrol-3-yl)acetonitrile: A Promising Compound in Medicinal Chemistry

2-(2,4-dimethyl-1H-pyrrol-3-yl)acetonitrile, also known by its CAS number 1935385-24-2, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrole derivatives, which are known for their diverse biological activities and structural versatility.

The molecular structure of 2-(2,4-dimethyl-1H-pyrrol-3-yl)acetonitrile consists of a pyrrole ring substituted with two methyl groups at the 2 and 4 positions, and an acetonitrile group attached to the 3-position of the pyrrole ring. The presence of these functional groups imparts specific chemical and physical properties that make this compound a valuable candidate for various research and development activities.

Recent studies have highlighted the potential of 2-(2,4-dimethyl-1H-pyrrol-3-yl)acetonitrile in several therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Another area where 2-(2,4-dimethyl-1H-pyrrol-3-yl)acetonitrile shows potential is in cancer therapy. A study conducted at the National Cancer Institute demonstrated that this compound has selective cytotoxic effects on various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its therapeutic applications, 2-(2,4-dimethyl-1H-pyrrol-3-yl)acetonitrile has also been studied for its potential use as a building block in organic synthesis. Its unique structure allows for the introduction of various functional groups through chemical modifications, making it a versatile intermediate for the synthesis of more complex molecules. This property is particularly useful in the development of new drugs and materials.

The synthesis of 2-(2,4-dimethyl-1H-pyrrol-3-yl)acetonitrile can be achieved through several methods. One common approach involves the reaction of 2,4-dimethylpyrrole with acrylonitrile in the presence of a suitable catalyst. This method provides high yields and good purity, making it suitable for large-scale production. Another approach involves the use of transition metal-catalyzed cross-coupling reactions, which offer greater control over the regioselectivity and stereochemistry of the final product.

The physical properties of 2-(2,4-dimethyl-1H-pyrrol-3-yl)acetonitrile include a molecular weight of approximately 157 g/mol and a melting point ranging from 85 to 87°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various analytical techniques and biological assays.

In conclusion, 2-(2,4-dimethyl-1H-pyrrol-3-yl)acetonitrile (CAS number 1935385-24-2) is a compound with significant potential in medicinal chemistry. Its unique structure and diverse biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to uncover additional applications and mechanisms of action, contributing to its growing importance in the field.